[3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid

• IUPAC Name: 2-[3-(4-methylphenyl)sulfonyloxypiperidin-1-yl]acetic acid
• InChI: InChI=1S/C14H19NO5S/c1-11-4-6-13(7-5-11)21(18,19)20-12-3-2-8-15(9-12)10-14(16)17/h4-7,12H,2-3,8-10H2,1H3,(H,16,17)
• InChI Key: VKXAUZHFVWAUSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2CCCN(C2)CC(=O)O
• Molecular Formula: C14H19NO5S
• Molecular Weight: 313.37 g/mol

Description

[3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid is a piperidine derivative featuring a sulfonate ester (toluene-4-sulfonyloxy) group at the 3-position of the piperidine ring and an acetic acid moiety at the 1-position. However, commercial availability of this compound has been discontinued, possibly due to challenges in synthesis, stability, or shifting industrial priorities .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid typically involves the reaction of piperidine derivatives with toluene-4-sulfonyl chloride under basic conditions. The reaction proceeds through nucleophilic substitution, where the piperidine nitrogen attacks the sulfonyl chloride, forming the sulfonyloxy group. The acetic acid moiety can be introduced through subsequent reactions involving acylation or esterification.

Industrial Production Methods: Industrial production of this compound may involve multi-step synthesis processes, including the preparation of intermediates and purification steps to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the piperidine ring, leading to the formation of N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can target the sulfonyloxy group, potentially converting it to a hydroxyl group.

Substitution: The sulfonyloxy group can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions may involve reagents such as sodium azide (NaN3) or thiourea.

Major Products:

Oxidation: N-oxides or sulfoxides.

Reduction: Hydroxyl derivatives.

Substitution: Various substituted piperidine derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: In synthetic organic chemistry, [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid serves as a versatile intermediate for the synthesis of more complex molecules. Its functional groups allow for further modifications and derivatizations.

Biology and Medicine: The compound’s structural features make it a candidate for drug development, particularly in designing molecules that can interact with specific biological targets. It may be explored for its potential pharmacological activities, such as enzyme inhibition or receptor modulation.

Industry: In the industrial sector, this compound can be used in the production of specialty chemicals, agrochemicals, and materials science applications. Its reactivity and functional groups make it suitable for various chemical transformations.

Mechanism of Action

The mechanism of action of [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid depends on its specific application. In biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The sulfonyloxy group can enhance the compound’s binding affinity to certain molecular targets, while the piperidine ring provides structural stability.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key structural differences and applications between [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid and related compounds:

Compound Name	Key Substituents	Functional Groups	Applications	Evidence Source
[3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid	Toluene-4-sulfonyloxy (3-position), acetic acid (1-position)	Sulfonate ester, carboxylic acid	Synthetic intermediate (discontinued)
2-(2-(4-((3-(4-(4-Carbamoylbenzyl)piperidin-1-yl)propyl)(3-chloro-4-methylphenyl)carbamoyl)piperidin-1-yl)-2-oxoethoxy)acetic acid	Carbamoylbenzyl, chloro-methylphenyl	Amide, carboxylic acid	Inhibitor of μ-opioid/chemokine receptors for inflammatory/neuropathic pain
2-[4-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]acetic acid	Fmoc-protected piperazine	Carbamate, carboxylic acid	Peptide synthesis (protecting group)
(3S,4R)-1-(tert-Butoxycarbonyl)-4-phenylpiperidine-3-carboxylic acid	BOC-protected amine, phenyl group	Carbamate, carboxylic acid	Chiral intermediate in organic synthesis
2-[5-[3-[4-(2-bromo-5-fluorophenoxy)piperidin-1-yl]-1,2-oxazol-5-yl]tetrazol-2-yl]acetic acid	Bromo-fluorophenoxy, tetrazole	Halogenated aryl, tetrazole	Investigational therapeutic agent (unspecified)

Research Findings and Trends

Structural-Activity Relationships (SAR)

• Sulfonate vs. Carbamate Groups : Sulfonate esters (as in the target compound) are more reactive but less stable under physiological conditions compared to carbamates, which are hydrolytically stable and widely used in prodrug design .
• Halogenation Effects: Bromo- and fluoro-substituted analogues () exhibit enhanced lipophilicity and metabolic resistance, making them preferable for CNS-targeting drugs.

Biological Activity

[3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid is a complex organic compound characterized by a piperidine ring with a toluene-4-sulfonyl group and an acetic acid moiety. This structure suggests potential biological activities, particularly in medicinal chemistry, where it may serve as a building block for pharmaceuticals targeting neurological disorders and other conditions. This article explores the biological activity of this compound, including its mechanisms of action, applications in research, and comparative analysis with similar compounds.

The synthesis of [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid involves several steps:

• Formation of the Piperidine Ring : Synthesized through hydrogenation of pyridine or cyclization of suitable precursors.
• Introduction of the Toluene-4-sulfonyl Group : Reaction with toluene-4-sulfonyl chloride in the presence of a base like triethylamine.
• Attachment of Acetic Acid Moiety : Reaction with bromoacetic acid under basic conditions to yield the final compound.

This compound's unique structure allows for various functionalizations, making it valuable in organic synthesis and biological research.

The biological activity of [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid is largely attributed to its interaction with specific molecular targets:

• Enzyme Interaction : The toluene-4-sulfonyl group may interact with enzymes, potentially inhibiting or modulating their activity, while the piperidine ring can facilitate binding to biological targets.
• Receptor Modulation : The compound may influence receptor activity through conformational changes induced by its structural components.

Medicinal Chemistry

In medicinal chemistry, this compound has shown promise as a building block for synthesizing pharmaceutical agents. Its derivatives may exhibit therapeutic properties against various conditions, particularly those related to neurological disorders. Research is ongoing to explore its efficacy and safety profiles in clinical applications.

Research Applications

The compound serves as a model for studying the effects of sulfonyl-containing compounds on biological systems. It is particularly useful in:

• Pharmacological Studies : Investigating the pharmacokinetics and dynamics of piperidine derivatives.
• Neuroscience Research : Exploring potential treatments for neurological diseases by modifying the compound's structure.

Comparative Analysis

To better understand the uniqueness and potential applications of [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid, it is useful to compare it with similar compounds:

Compound Name	Structure	Unique Features	Biological Activity
[3-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-propionic acid	Similar to target compound but with propionic acid	Different reactivity due to propionic moiety	Potentially similar therapeutic applications
[3-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-butyric acid	Similar structure with butyric acid	Increased chain length may alter bioactivity	Varies based on structural modifications
[3-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-valeric acid	Features valeric acid moiety	Further increased chain length	Potentially different pharmacological profiles

Case Studies and Research Findings

Recent studies have highlighted the importance of sulfonamide derivatives in drug development. For instance, compounds similar to [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid have been tested for their effectiveness against Mycobacterium tuberculosis, showcasing their potential as anti-tubercular agents (PMC5509550) . The mechanism by which these compounds exert their effects often involves inhibition of essential enzymes necessary for bacterial survival.